2-(8-((2-methoxyethyl)amino)-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid

• IUPAC Name: 2-[8-(2-methoxyethylamino)-3-methyl-2,6-dioxopurin-7-yl]acetic acid
• InChI: InChI=1S/C11H15N5O5/c1-15-8-7(9(19)14-11(15)20)16(5-6(17)18)10(13-8)12-3-4-21-2/h3-5H2,1-2H3,(H,12,13)(H,17,18)(H,14,19,20)
• InChI Key: AFEQNUDYISNSOL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCOC)CC(=O)O
• Molecular Formula: C11H15N5O5
• Molecular Weight: 297.27 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic methods, but specific information about this compound’s structure is not available.

Chemical Reactions Analysis

Information on specific chemical reactions involving this compound is not available.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is utilized in the synthesis of acyclic nucleoside and nucleotide analogs derived from 6-amino-7H-purin-8(9H)-one. These processes involve reactions with sodium acetate in acetic acid and alkylation to produce N9-substituted derivatives and acyclic nucleoside and nucleotide analogs (Janeba, Holý, & Masojídková, 2000).
• It is also involved in the catalytic hydrogenation of dihydrooxazines, leading to the production of dynamic mixtures of enamines and tetrahydro-2-furanamines (Sukhorukov et al., 2008).

Applications in Biological Studies

• Research has shown the safety of certain purine derivatives, including this compound, in human keratinocytes, suggesting potential biomedical applications (Wójcik-Pszczoła et al., 2017).
• A study synthesized various derivatives of 2-amino-6,8-dithioxopurine, providing insights into their structural and chemical properties, which could be relevant in pharmacological contexts (Ikaunieks, Belyakov, & Madre, 2006).